Cas no 2141637-81-0 (3-amino-3-(1-ethylcyclopropyl)propanoic acid)

3-amino-3-(1-ethylcyclopropyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-amino-3-(1-ethylcyclopropyl)propanoic acid
- 2141637-81-0
- EN300-1285424
-
- Inchi: 1S/C8H15NO2/c1-2-8(3-4-8)6(9)5-7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
- InChI Key: OYJTUXSVDZBMFH-UHFFFAOYSA-N
- SMILES: OC(CC(C1(CC)CC1)N)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 63.3Ų
3-amino-3-(1-ethylcyclopropyl)propanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1285424-1000mg |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 1000mg |
$986.0 | 2023-10-01 | ||
Enamine | EN300-1285424-250mg |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 250mg |
$906.0 | 2023-10-01 | ||
Enamine | EN300-1285424-500mg |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 500mg |
$946.0 | 2023-10-01 | ||
Enamine | EN300-1285424-100mg |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 100mg |
$867.0 | 2023-10-01 | ||
Enamine | EN300-1285424-1.0g |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-1285424-10000mg |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 10000mg |
$4236.0 | 2023-10-01 | ||
Enamine | EN300-1285424-50mg |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 50mg |
$827.0 | 2023-10-01 | ||
Enamine | EN300-1285424-2500mg |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 2500mg |
$1931.0 | 2023-10-01 | ||
Enamine | EN300-1285424-5000mg |
3-amino-3-(1-ethylcyclopropyl)propanoic acid |
2141637-81-0 | 5000mg |
$2858.0 | 2023-10-01 |
3-amino-3-(1-ethylcyclopropyl)propanoic acid Related Literature
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Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
Additional information on 3-amino-3-(1-ethylcyclopropyl)propanoic acid
3-amino-3-(1-ethylcyclopropyl)propanoic acid (CAS No. 2141637-81-0)
The compound 3-amino-3-(1-ethylcyclopropyl)propanoic acid (CAS No. 2141637-81-0) is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug discovery, material science, and biotechnology. Recent studies have highlighted its role in enhancing the bioavailability of pharmaceuticals and its ability to serve as a building block for advanced materials.
Structure and Synthesis
The molecular structure of 3-amino-3-(1-ethylcyclopropyl)propanoic acid is defined by a central cyclopropane ring substituted with an ethyl group and an amino acid moiety. The cyclopropane ring introduces strain into the molecule, which can be exploited for various chemical reactions. The synthesis of this compound typically involves multi-step processes, including alkylation, cyclization, and functional group transformations. Researchers have recently developed more efficient synthetic routes, leveraging catalytic methods to improve yield and reduce reaction time.
Applications in Drug Discovery
In the realm of pharmacology, 3-amino-3-(1-ethylcyclopropyl)propanoic acid has shown promise as a precursor for bioactive compounds. Its amino acid functionality makes it an ideal candidate for peptide synthesis, while the cyclopropane ring provides opportunities for stereochemical manipulation. A study published in 2023 demonstrated its use in creating novel antibiotics with enhanced potency against multidrug-resistant bacteria.
Material Science Innovations
Beyond medicine, this compound has found applications in material science. Its ability to form stable covalent bonds makes it a valuable component in polymer synthesis. Recent advancements have utilized its structure to develop high-strength biomaterials for use in tissue engineering and regenerative medicine.
Environmental Impact and Sustainability
As sustainability becomes a critical concern in chemistry, researchers are exploring the environmental footprint of 3-amino-3-(1-ethylcyclopropyl)propanoic acid production processes. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being integrated into its synthesis to reduce ecological impact.
Future Prospects
The future of 3-amino-3-(1-ethylcyclopropyl)propanoic acid looks promising as ongoing research continues to unlock its potential across diverse domains. Collaborative efforts between academia and industry are expected to drive further innovations, ensuring this compound remains at the forefront of chemical research.
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